molecular formula C5H7N3O2 B3356549 5-[Hydroxy(methylamino)methylidene]-1,5-dihydro-4H-imidazol-4-one CAS No. 67218-77-3

5-[Hydroxy(methylamino)methylidene]-1,5-dihydro-4H-imidazol-4-one

Cat. No. B3356549
CAS RN: 67218-77-3
M. Wt: 141.13 g/mol
InChI Key: UEYUFCPGRMECRG-UHFFFAOYSA-N
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Description

The compound “5-[Hydroxy(methylamino)methylidene]-1,5-dihydro-4H-imidazol-4-one” is a derivative of imidazol-4-one, which is a five-membered heterocyclic ring containing two non-adjacent nitrogens and a carbonyl group . The presence of a hydroxy group and a methylamino group suggests that this compound might have interesting chemical properties and potential applications in various fields.


Molecular Structure Analysis

The molecular structure of this compound would likely be planar due to the presence of the imidazole ring. The hydroxy and methylamino groups would be attached to the carbon atoms in the ring .


Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, imidazol-4-ones can undergo a variety of chemical reactions, including condensation, oligomerization, and electrochemical reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its functional groups. Phenolic compounds, which have one or more hydroxyl groups directly attached to an aromatic ring, have characteristic properties such as melting and boiling points, density, solubility, physical state, color, flavor, and aroma .

Future Directions

The future directions for this compound could involve further study of its synthesis, properties, and potential applications. Given the wide range of uses for imidazole derivatives, this compound could have interesting potential in fields such as medicine, agriculture, and other applications .

properties

IUPAC Name

4-hydroxy-N-methyl-1H-imidazole-5-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H7N3O2/c1-6-4(9)3-5(10)8-2-7-3/h2,10H,1H3,(H,6,9)(H,7,8)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UEYUFCPGRMECRG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC(=O)C1=C(N=CN1)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H7N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00700795
Record name 5-[Hydroxy(methylamino)methylidene]-1,5-dihydro-4H-imidazol-4-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00700795
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

141.13 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Hydroxy-N-methyl-1H-imidazole-5-carboxamide

CAS RN

67218-77-3
Record name 5-[Hydroxy(methylamino)methylidene]-1,5-dihydro-4H-imidazol-4-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00700795
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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